(3Z)-5-bromo-1-methyl-3-(5-oxo-2-thioxoimidazolidin-4-ylidene)-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 5-(5-bromo-2-hydroxy-1-methylindol-3-yl)-2-sulfanylideneimidazol-4-one
• InChI: InChI=1S/C12H8BrN3O2S/c1-16-7-3-2-5(13)4-6(7)8(11(16)18)9-10(17)15-12(19)14-9/h2-4,18H,1H3,(H,15,17,19)
• InChI Key: IRRPIHIZURATJY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Br)C(=C1O)C3=NC(=S)NC3=O
• Molecular Formula: C12H8BrN3O2S
• Molecular Weight: 338.18 g/mol

Description

The target compound features a 5-bromo-substituted indol-2-one core fused to a 5-oxo-2-thioxoimidazolidin-4-ylidene moiety. This Z-configuration (indicated by "3Z") ensures planar geometry, critical for electronic conjugation and intermolecular interactions.

Biological Activity

The compound (3Z)-5-bromo-1-methyl-3-(5-oxo-2-thioxoimidazolidin-4-ylidene)-1,3-dihydro-2H-indol-2-one (CAS No. 302549-25-3) is a member of the indole family, known for its diverse biological activities. This article examines its biological activity, focusing on its antimicrobial, anticancer, and enzyme inhibitory properties, supported by relevant research findings and case studies.

Chemical Structure and Properties

The structure of the compound features a bromine atom, a methyl group, and a thioxoimidazolidin moiety, contributing to its unique reactivity and biological potential.

Antimicrobial Activity

Recent studies have demonstrated significant antimicrobial activity of derivatives related to this compound. For instance, derivatives of thioxothiazolidin exhibited potent antibacterial effects against various Gram-positive and Gram-negative bacteria. Notably, compounds showed Minimum Inhibitory Concentrations (MIC) significantly lower than traditional antibiotics like ampicillin and streptomycin .

Table 1: Antimicrobial Activity Comparison

Compound	MIC (mg/mL)	Target Bacteria
Compound 8	0.004–0.03	Enterobacter cloacae
Compound 15	0.004–0.06	Trichoderma viride
Compound 12	0.015	Bacillus cereus

Anticancer Activity

The compound's potential as an anticancer agent has been explored through various in vitro studies. It has shown promising results against multiple cancer cell lines, including breast (MCF-7) and lung (A-549) cancers. The IC50 values for some derivatives were reported as low as 2.93 µM, indicating strong antiproliferative effects .

Table 2: Anticancer Activity of Derivatives

Compound	Cell Line	IC50 (µM)
7c	MCF-7	7.17 ± 0.94
7d	A-549	2.93 ± 0.47

Enzyme Inhibition

Research indicates that the compound may act as an inhibitor for several key enzymes involved in cancer progression and microbial virulence. For example, it has shown potential to inhibit proteases associated with anthrax lethal factor and aldose reductase .

Case Studies

• Antibacterial Efficacy : A study evaluated the antibacterial properties of various thiazolidinone derivatives, revealing that certain compounds exhibited MIC values significantly lower than conventional antibiotics against strains like Staphylococcus aureus and Escherichia coli. The most active derivative had an MIC of 0.004 mg/mL against E. coli, showcasing the potential of these compounds in treating resistant bacterial infections .
• Anticancer Potential : Another investigation into the anticancer properties of indole derivatives highlighted their effectiveness against MCF-7 cells with IC50 values indicating strong growth inhibition compared to control treatments . The study also assessed the mechanisms underlying these effects, suggesting that these compounds may induce apoptosis in cancer cells.

Scientific Research Applications

Anticancer Properties

Research indicates that the compound exhibits significant cytotoxicity against various cancer cell lines, such as:

• Breast Cancer (BT-549)
• Non-Small Cell Lung Cancer (NCI-H23)
• Ovarian Cancer (IGROV1)

Studies report effective inhibition with log(10)GI(50) values indicating potent activity against these cell lines, suggesting mechanisms involving disruption of cellular processes or induction of apoptosis .

Applications in Medicinal Chemistry

The primary applications of (3Z)-5-bromo-1-methyl-3-(5-oxo-2-thioxoimidazolidin-4-ylidene)-1,3-dihydro-2H-indol-2-one include:

• Anticancer Drug Development : Due to its cytotoxic properties against various cancer cell lines.
• Antimicrobial Agents : Similar compounds have shown promising antibacterial activity, indicating potential for broader applications beyond oncology .
• Molecular Docking Studies : These studies help elucidate interactions between this compound and biological targets, aiding in drug design and optimization .

Study 1: Cytotoxic Evaluation

A study evaluated the cytotoxic effects of several derivatives of this compound against human cancer cell lines. Results indicated that modifications to the indole and imidazolidine frameworks significantly influenced cytotoxicity profiles, highlighting structure-activity relationships critical for medicinal chemistry.

Study 2: Molecular Docking Analysis

Molecular docking studies demonstrated how the compound interacts with specific proteins involved in cancer progression. The analysis provided insights into potential binding sites and affinities, guiding future modifications to enhance efficacy .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features

Target Compound:

• Core : 5-Bromoindol-2-one.
• Substituent : 5-Oxo-2-thioxoimidazolidin-4-ylidene at position 3.
• Configuration : Z-isomer (3Z).

Analogs:

(5Z)-5-[(5-Bromo-1H-Indol-3-yl)Methylene]-3-Ethyl-2-Imino-1-Methylimidazolidin-4-One (Compound 9) Core: 5-Bromoindole. Substituent: Ethyl and methyl groups on imidazolidinone. Key Difference: Lacks the thioxo group but includes an imino moiety .

(E)-5-[(5-Bromo-1H-Indol-3-yl)Methylene]-2-Imino-1,3-Dimethylimidazolidin-4-One (Compound 11) Core: 5-Bromoindole. Substituent: Dimethyl groups on imidazolidinone. Key Difference: E-configuration and absence of thioxo group .

3-(4-Bromophenyl)-5-(4-Methylbenzylidene)-2-(Methylthio)-3,5-Dihydro-4H-Imidazol-4-One (Compound 7f)

• Core : Imidazol-4-one.
• Substituent : 4-Bromophenyl and methylthio groups.
• Key Difference : Benzylidene substituent instead of indole fusion .

(5Z)-5-(3,4-Dimethoxybenzylidene)-1-Methyl-2-Thioxoimidazolidin-4-One (Compound 4b)

• Core : Imidazolidin-4-one.
• Substituent : 3,4-Dimethoxybenzylidene.
• Key Difference : Methoxy groups enhance solubility but reduce electrophilicity compared to bromoindole .

Physicochemical Properties

Compound	Melting Point (°C)	IR Spectral Features (cm⁻¹)	Reference
Target Compound	Not reported	Not reported	-
Compound 9	305–307	3318 (N–H), 1716 (C=O), 1666 (C=N)
Compound 11	280–281	Not specified
Compound 4b	234–236	Not specified
Compound 7f	218–220	1612 (C=C), 1666 (C=O)

Insights :

• Higher melting points in bromoindole derivatives (e.g., Compound 9: 305–307°C) suggest strong crystal packing due to halogen interactions .
• Thioxo groups (as in the target compound) may lower melting points compared to oxo analogs due to reduced polarity.

Spectroscopic Characterization

• ¹H NMR :
  • Compound 7f : δ 2.32 (CH₃), 7.15–8.01 (aromatic protons).
  • Compound 9 and 11 would show deshielded vinyl protons (δ ~6.95–7.53) similar to 7f but with indole-specific shifts .
• IR: Thioxo (C=S) stretches (~1200–1050 cm⁻¹) differentiate the target compound from oxo or imino analogs .

Q & A

Basic: What synthetic methodologies are recommended for preparing (3Z)-5-bromo-1-methyl-3-(5-oxo-2-thioxoimidazolidin-4-ylidene)-1,3-dihydro-2H-indol-2-one?

Methodological Answer:
The compound can be synthesized via condensation reactions between brominated indole derivatives and thioxoimidazolidinone precursors. Key steps include:

• Reagent Selection : Use 5-bromo-1-methylindole-3-carbaldehyde as the starting material. React with 2-thioxoimidazolidin-4-one under acidic conditions (e.g., acetic acid) to form the imine linkage .
• Reaction Optimization : Reflux in acetic acid (3–5 hours) promotes cyclization and Z-configuration stabilization. Sodium acetate may be added as a base to control protonation .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) isolates the product. Crystallization from ethanol improves purity .

Advanced: How can the stereochemical configuration (3Z) be rigorously confirmed?

Methodological Answer:
The Z-configuration is validated via:

• Single-Crystal X-ray Diffraction (SCXRD) : Resolve the crystal structure to confirm the spatial arrangement of substituents. SHELX software (e.g., SHELXL for refinement) is widely used for small-molecule crystallography .
• Nuclear Overhauser Effect (NOE) NMR : Detect spatial proximity between the bromoindole methyl group and the thioxoimidazolidinone moiety in 2D NOESY spectra .
• Computational Modeling : Compare experimental and DFT-calculated $^1$H/$^13$C NMR chemical shifts to validate the Z-isomer .

Basic: What spectroscopic techniques are critical for characterizing this compound?

Methodological Answer:

• NMR Spectroscopy :
  • $^1$H NMR: Identify aromatic protons (δ 7.2–7.8 ppm), methyl groups (δ 2.5–3.0 ppm), and imine protons (δ 8.0–8.5 ppm).
  • $^13$C NMR: Confirm carbonyl (C=O, δ 170–180 ppm) and thiocarbonyl (C=S, δ 190–200 ppm) signals .
• High-Resolution Mass Spectrometry (HRMS) : Verify molecular ion peaks (e.g., [M+H]$^+$) with <2 ppm error .
• IR Spectroscopy : Detect C=O (1650–1750 cm$^{-1}$) and C=S (1050–1250 cm$^{-1}$) stretches .

Advanced: How can structure-activity relationships (SAR) be explored for this compound in enzyme inhibition studies?

Methodological Answer:

• Functional Group Modification : Synthesize analogs by replacing the bromine atom (e.g., with Cl, F) or modifying the thioxoimidazolidinone ring (e.g., substituting sulfur with oxygen). Assess inhibitory activity against target enzymes (e.g., indoleamine 2,3-dioxygenase) using IC$_{50}$ assays .
• Crystallographic Docking : Use software like AutoDock Vina to model interactions between the compound and enzyme active sites. Validate binding poses with SCXRD data .
• Kinetic Studies : Perform Michaelis-Menten analyses to determine inhibition mechanisms (competitive/non-competitive) .

Basic: What precautions are necessary for handling this compound due to its stability?

Methodological Answer:

• Hygroscopicity Mitigation : Store under inert atmosphere (argon) at –20°C to prevent hydrolysis of the thioxo group .
• Light Sensitivity : Use amber glassware to avoid photodegradation of the indole core .
• Waste Disposal : Neutralize acidic byproducts (e.g., acetic acid) before disposal according to institutional guidelines .

Advanced: How can contradictions in crystallographic and spectroscopic data be resolved?

Methodological Answer:

• Multi-Technique Validation : Cross-validate SCXRD data with NOE NMR and DFT calculations to resolve discrepancies in bond lengths or angles .
• Dynamic NMR : Probe temperature-dependent conformational changes (e.g., ring puckering) that may cause spectral inconsistencies .
• Error Analysis : Use SHELXL’s weighting schemes to refine crystallographic models and reduce R-factor discrepancies .

Basic: What solvent systems are optimal for recrystallization?

Methodological Answer:

• Ethanol/Water Mixtures : Achieve high-purity crystals via slow evaporation (e.g., 70% ethanol, 30% water) .
• Dichloromethane/Hexane : Use for compounds with low polarity. Gradient cooling (40°C → 4°C) enhances yield .

Advanced: How can flow chemistry improve the scalability of its synthesis?

Methodological Answer:

• Continuous-Flow Reactors : Optimize residence time (e.g., 30–60 minutes) and temperature (80–100°C) to enhance reaction efficiency and reduce byproducts .
• Design of Experiments (DoE) : Apply statistical models (e.g., response surface methodology) to identify critical parameters (e.g., stoichiometry, flow rate) .
• In-Line Analytics : Integrate UV-Vis or IR probes for real-time monitoring of intermediate formation .

Basic: How is the purity of the compound assessed post-synthesis?

Methodological Answer:

• HPLC : Use a C18 column (acetonitrile/water mobile phase) with UV detection at 254 nm. Purity >95% is acceptable for most studies .
• Melting Point : Compare experimental values (e.g., 210–215°C) with literature data .
• TLC : Spot on silica plates (ethyl acetate eluent) to confirm single-component migration .

Advanced: What computational tools are recommended for predicting its reactivity in biological systems?

Methodological Answer:

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites .
• Molecular Dynamics (MD) Simulations : Model solvation effects and protein-ligand dynamics over nanosecond timescales .
• ADMET Prediction : Use SwissADME or pkCSM to estimate pharmacokinetic properties (e.g., bioavailability, CYP450 interactions) .